Cas no 2229121-48-4 (1-1-(2-bromo-3-methoxyphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(2-bromo-3-methoxyphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2229121-48-4
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 5916397
• PubChem ID: 165710151
• Update Time: 2025-05-22

1-1-(2-bromo-3-methoxyphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-3-methoxyphenyl)cyclopropylcyclopropan-1-amine
• EN300-1922476
• 1-[1-(2-bromo-3-methoxyphenyl)cyclopropyl]cyclopropan-1-amine
• 2229121-48-4

• Inchi： 1S/C13H16BrNO/c1-16-10-4-2-3-9(11(10)14)12(5-6-12)13(15)7-8-13/h2-4H,5-8,15H2,1H3
• InChI Key： RAFAWPLCZNOXIS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C1(CC1)C1(CC1)N)OC

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(2-bromo-3-methoxyphenyl)cyclopropylcyclopropan-1-amine

1-1-(2-Bromo-3-Methoxyphenyl)Cyclopropylcyclopropan-1-Amine

The compound 1-1-(2-Bromo-3-Methoxyphenyl)Cyclopropylcyclopropan-1-Amine (CAS No. 2229121-48-4) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound is characterized by its complex architecture, which includes a cyclopropyl group attached to an amino group and a substituted phenyl ring. The phenyl ring is further substituted with a bromine atom at the 2-position and a methoxy group at the 3-position, adding to its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a valuable candidate for drug discovery. Researchers have explored its ability to modulate enzyme activity, particularly in pathways related to neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the bromine atom and methoxy group on the phenyl ring contributes to its pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of 1-1-(2-Bromo-3-Methoxyphenyl)Cyclopropylcyclopropan-1-Amine involves a multi-step process that combines advanced organic chemistry techniques. The starting material is typically a brominated aromatic compound, which undergoes nucleophilic substitution or coupling reactions to introduce the cyclopropyl group. The amino group is then introduced through reductive amination or other amine-forming reactions. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point of around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under normal storage conditions is excellent, provided it is protected from light and moisture.

One of the most exciting developments involving this compound is its role in the development of new therapeutic agents. Researchers have found that it exhibits potent inhibitory activity against certain kinases involved in cancer progression. This has led to its investigation as a potential anticancer agent, with ongoing preclinical trials assessing its efficacy and safety profile.

Furthermore, 1-1-(2-Bromo-3-Methoxyphenyl)Cyclopropylcyclopropan-1-Amine has shown promise in the field of agrochemistry. Its ability to inhibit plant pathogens has made it a candidate for developing new pesticides and fungicides. Recent studies have demonstrated its effectiveness against fungal strains resistant to conventional treatments, highlighting its potential as an alternative solution in crop protection.

The environmental impact of this compound has also been a focus of recent research. Studies indicate that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 1-1-(2-Bromo-3-Methoxyphenyl)Cyclopropylcyclopropan-1-Amine (CAS No. 2229121-48-4) is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for future innovations in medicine, agriculture, and beyond.